2-[[1-[3-(4-Chlorophenoxy)-2-hydroxypropyl]piperidin-4-yl]methyl]benzo[de]isoquinoline-1,3-dione

• IUPAC Name: 2-[[1-[3-(4-chlorophenoxy)-2-hydroxypropyl]piperidin-4-yl]methyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C27H27ClN2O4/c28-20-7-9-22(10-8-20)34-17-21(31)16-29-13-11-18(12-14-29)15-30-26(32)23-5-1-3-19-4-2-6-24(25(19)23)27(30)33/h1-10,18,21,31H,11-17H2
• InChI Key: XYHMTVQUVLZAAP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O)CC(COC5=CC=C(C=C5)Cl)O
• Molecular Formula: C27H27ClN2O4
• Molecular Weight: 479.0 g/mol

Description

2-[[1-[3-(4-Chlorophenoxy)-2-hydroxypropyl]piperidin-4-yl]methyl]benzo[de]isoquinoline-1,3-dione is a useful research compound. Its molecular formula is C27H27ClN2O4 and its molecular weight is 478.97. The purity is usually 95%.
BenchChem offers high-quality 2-[[1-[3-(4-Chlorophenoxy)-2-hydroxypropyl]piperidin-4-yl]methyl]benzo[de]isoquinoline-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[1-[3-(4-Chlorophenoxy)-2-hydroxypropyl]piperidin-4-yl]methyl]benzo[de]isoquinoline-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Luminescent Properties

Research has highlighted the luminescent properties of naphthalimide derivatives with piperazine substituents, which are structurally similar to the compound . These compounds exhibit fluorescence quantum yields that vary with pH, indicating their potential use as pH probes. The fluorescence of these compounds can be quenched by a photo-induced electron transfer process, suggesting applications in sensing and imaging technologies (Gan et al., 2003).

Synthetic Methodologies

Another study focused on the synthesis and structural analysis of novel compounds containing lawsone, where halo-reagents were used. The research demonstrated efficient synthetic pathways to create derivatives with potential antioxidant and antitumor activities. This study underscores the importance of innovative synthetic methods in developing new compounds for therapeutic applications (Hassanien et al., 2022).

Antitumor Activities

A particular study on substituted naphthalimides, closely related to the core structure of the target compound, demonstrated significant antitumor activities. These compounds induced cell cycle arrest and apoptosis in tumor cell lines, suggesting their potential as antitumor agents. The effectiveness of these compounds against various cancer cell lines highlights the therapeutic potential of structurally similar compounds in oncology (Mukherjee et al., 2010).